(4E)-4-(2-bromo-4-hydroxy-5-methoxybenzylidene)-5-methyl-2-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C19H14BrF3N2O3
• Molecular Weight: 455.2 g/mol
• IUPAC Name: (4E)-4-[(2-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-5-methyl-2-[3-(trifluoromethyl)phenyl]pyrazol-3-one
• InChI: InChI=1S/C19H14BrF3N2O3/c1-10-14(6-11-7-17(28-2)16(26)9-15(11)20)18(27)25(24-10)13-5-3-4-12(8-13)19(21,22)23/h3-9,26H,1-2H3/b14-6+
• InChI Key: KFSKOUNMSYYATC-MKMNVTDBSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C/C2=CC(=C(C=C2Br)O)OC)C3=CC=CC(=C3)C(F)(F)F
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC(=C(C=C2Br)O)OC)C3=CC=CC(=C3)C(F)(F)F

Description

4-[(E)-1-(2-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-5-METHYL-2-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE is a complex organic compound characterized by its unique structure, which includes bromine, hydroxyl, methoxy, and trifluoromethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-1-(2-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-5-METHYL-2-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE typically involves multi-step organic reactions. The process begins with the preparation of the key intermediates, which are then subjected to various reaction conditions to form the final compound. Common synthetic routes include:

Condensation Reactions: These reactions involve the combination of smaller molecules to form the larger, desired compound.

Halogenation: Introduction of bromine into the molecular structure.

Methoxylation: Addition of methoxy groups to the aromatic ring.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

4-[(E)-1-(2-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-5-METHYL-2-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can alter the functional groups present in the compound.

Substitution: Halogen atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions often involve controlled temperatures, pressures, and pH levels to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines.

Scientific Research Applications

4-[(E)-1-(2-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-5-METHYL-2-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(E)-1-(2-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-5-METHYL-2-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

β-(3-Bromo-4-hydroxy-5-methoxyphenyl)alanine: Shares similar functional groups and has been studied for its antihypertensive effects.

Methyl (3-bromo-5-hydroxy-4-methoxyphenyl)acetate: Another compound with similar structural features, used in different chemical applications.

Uniqueness

4-[(E)-1-(2-BROMO-4-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]-5-METHYL-2-[3-(TRIFLUOROMETHYL)PHENYL]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE is unique due to its combination of bromine, hydroxyl, methoxy, and trifluoromethyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.